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Compound of Interest

Compound Name: 2-N-Morpholinoethyl methacrylate

Cat. No.: B1199623

For Immediate Release

This technical guide provides an in-depth spectroscopic analysis of 2-N-Morpholinoethyl
methacrylate (MEMA), a versatile monomer employed in the synthesis of functional polymers
for various applications, including drug delivery systems and smart coatings. This document is
intended for researchers, scientists, and professionals in drug development and materials
science, offering a comprehensive reference for the characterization of MEMA using Nuclear
Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Introduction

2-N-Morpholinoethyl methacrylate (MEMA) is a functional acrylic monomer characterized by
the presence of a morpholine ring. This heterocyclic moiety imparts unique properties to
polymers derived from MEMA, such as pH-responsiveness and hydrophilicity, making it a
valuable building block in the development of advanced materials. Accurate and thorough
characterization of the monomer is a critical first step in polymer synthesis and application. This
guide details the spectroscopic signature of MEMA, providing quantitative data and
experimental protocols for its identification and analysis.

Molecular Structure and Spectroscopic Correlation

The molecular structure of MEMA, with key functional groups, is presented below. The
spectroscopic data directly correlate to the different protons and carbons within this structure.
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Sample Preparation

2-N-Morpholinoethyl Methacrylate (Liquid)

Dissolve in CDCI3 Place neat liquid
with TMS on ATR crystal

Spdctroscopic Analysis

Acquire 1H & 13C NMR Spectra Acquire FTIR Spectrum
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-N-Morpholinoethyl
Methacrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199623#spectroscopic-analysis-of-2-n-
morpholinoethyl-methacrylate-nmr-ftir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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